An In-depth Technical Guide to 4-Aminobenzaldehyde
An In-depth Technical Guide to 4-Aminobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 4-Aminobenzaldehyde (CAS No. 556-18-3), a versatile organic compound with significant applications in pharmaceuticals, dye manufacturing, and chemical research. This document details its chemical and physical properties, synthesis protocols, key applications, and safety and handling procedures.
Core Properties of 4-Aminobenzaldehyde
4-Aminobenzaldehyde, also known as p-aminobenzaldehyde or 4-formylaniline, is an aromatic compound containing both an amino and an aldehyde functional group.[1][2] This unique structure allows it to serve as a crucial building block in the synthesis of a wide array of chemical products.[1][3]
Quantitative Data Summary
The key physical and chemical properties of 4-Aminobenzaldehyde are summarized in the table below for easy reference and comparison.
| Property | Value | Source(s) |
| CAS Number | 556-18-3 | [4] |
| Molecular Formula | C₇H₇NO | |
| Molecular Weight | 121.14 g/mol | |
| Appearance | Off-white to beige or yellow crystalline powder/solid | |
| Melting Point | 65-79 °C | |
| Boiling Point | 254 °C | |
| Density | 1.1790 g/cm³ | |
| Solubility | Soluble in polar solvents like water, ethanol, ether, and benzene. Limited solubility in non-polar solvents. | |
| pKa | 1.88 ± 0.10 (Predicted) | |
| Flash Point | 122 °C |
Synthesis and Reactivity
4-Aminobenzaldehyde's reactivity is characterized by the presence of both an amino and an aldehyde group, enabling it to participate in nucleophilic substitution and condensation reactions.
Experimental Protocol: Synthesis from p-Nitrotoluene
A common method for synthesizing 4-Aminobenzaldehyde involves the oxidation and reduction of p-nitrotoluene.
Materials:
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p-Nitrotoluene
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Sodium sulfide
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Sodium hydroxide
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Sulfur powder
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Ethanol (65%)
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Benzene
Procedure:
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Prepare a sodium polysulfide solution by dissolving sodium sulfide and sodium hydroxide in water, filtering, and heating the filtrate to 68°C.
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Add sulfur powder to the solution and heat at 98°C for approximately 18 minutes.
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In a separate reaction vessel, add 65% ethanol and p-nitrotoluene.
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Introduce the sodium polysulfide solution to the p-nitrotoluene mixture and allow the reaction to proceed at 80-86°C for 1.5 hours.
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Recover the ethanol via distillation.
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Perform steam distillation to remove by-products, primarily p-toluidine.
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Extract the remaining reaction solution with benzene.
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Further purify the product by steam distillation of the benzene extract, followed by cooling, filtration, and drying to yield the final 4-Aminobenzaldehyde product.
Caption: Synthesis workflow for 4-Aminobenzaldehyde.
Applications in Research and Drug Development
4-Aminobenzaldehyde is a versatile intermediate with numerous applications in various industrial and research fields.
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Pharmaceutical Synthesis : It serves as a critical building block for the creation of various pharmaceutical compounds and active pharmaceutical ingredients.
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Dyes and Pigments : The compound is an important intermediate in the manufacturing of azo dyes.
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Corrosion Inhibition : It can be used to create polymers with conductive and corrosion-resistant properties, which show good adhesion to stainless steel. It is also used directly as a corrosion inhibitor for metals.
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Analytical Chemistry : It is utilized as a reagent for the detection of certain aldehydes and ketones.
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Organic Synthesis : It is a useful synthetic reagent and monomer and can be reacted with carbonyl dichloride to produce 4-formylphenyl isocyanate. It is also used in the preparation of Schiff bases.
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Potential Antibiotic : Recent research has explored 4-Aminobenzaldehyde as a novel antibiotic. It is theorized to function by disrupting N-Acetylmuramic acid, a key component of bacterial cell walls. This research combines the functional group of trans-cinnamaldehyde with 4-aminobenzoic acid, a molecule specifically taken up by bacteria, to create a compound that targets bacterial cells with low toxicity to mammalian cells.
Caption: Logical diagram of 4-Aminobenzaldehyde's applications.
Experimental Protocol: Preparation of 4-Aminobenzaldehyde Dye
4-Aminobenzaldehyde can be used as a coupling agent to form a red derivative with a maximum absorption at 472 nm.
Materials:
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4-Aminobenzaldehyde (0.2 g)
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Methanol
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Distilled water
Procedure:
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Dissolve 0.2 g of 4-Aminobenzaldehyde in methanol.
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Dilute the solution to a final volume of 100 mL with distilled water.
Safety and Handling
4-Aminobenzaldehyde presents several hazards and should be handled with appropriate safety precautions.
Hazard Identification:
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Irritant : Causes skin, eye, and respiratory tract irritation.
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Harmful : Harmful if swallowed. May be harmful if inhaled or absorbed through the skin.
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Allergen : May cause an allergic skin reaction.
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Environmental Hazard : Very toxic to aquatic life with long-lasting effects.
Handling and Storage:
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Ventilation : Use in a well-ventilated area to keep airborne concentrations low.
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Personal Protective Equipment (PPE) : Wear appropriate protective gloves, clothing, and safety goggles.
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Storage : Store in a cool, dry, well-ventilated place in a tightly closed container. Protect from light and moisture. Recommended storage temperatures are between 2-8°C or frozen for long-term stability.
First Aid Measures:
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Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact : Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.
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Inhalation : Move the individual to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.
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Ingestion : Wash out the mouth with water. Do not induce vomiting. Seek immediate medical attention.
Conclusion
4-Aminobenzaldehyde is a cornerstone intermediate in organic synthesis with broad applicability. Its unique bifunctional nature makes it indispensable in the production of pharmaceuticals, dyes, and specialty polymers. Ongoing research into its potential as a novel antibiotic highlights its continuing importance in the development of new technologies and therapies. Adherence to strict safety protocols is essential when handling this compound to mitigate its associated health and environmental risks.
